5-chloro-N-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)-2-methoxybenzamide

• IUPAC Name: 5-chloro-N-[2-(2,3-dihydroindol-1-yl)-2-thiophen-2-ylethyl]-2-methoxybenzamide
• InChI: InChI=1S/C22H21ClN2O2S/c1-27-20-9-8-16(23)13-17(20)22(26)24-14-19(21-7-4-12-28-21)25-11-10-15-5-2-3-6-18(15)25/h2-9,12-13,19H,10-11,14H2,1H3,(H,24,26)
• InChI Key: FTUACGDCRSMWLS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NCC(C2=CC=CS2)N3CCC4=CC=CC=C43
• Molecular Formula: C22H21ClN2O2S
• Molecular Weight: 412.9 g/mol

Description

5-chloro-N-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)-2-methoxybenzamide is a chemical compound that has been extensively studied for its potential use in scientific research. It is an indole-based compound that has shown promise as a potential therapeutic agent for a variety of conditions.

Scientific Research Applications

Pharmacological Effects

Compounds structurally related to 5-chloro-N-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)-2-methoxybenzamide have been investigated for their pharmacological effects. For instance, novel 4-thiazolidinone derivatives have been designed, synthesized, and biologically evaluated as anticonvulsant agents, indicating potential therapeutic applications in controlling seizures. Some of these compounds showed considerable anticonvulsant activity in experimental models, highlighting their interaction with benzodiazepine receptors and suggesting a potential mechanism of action that could be relevant to the compound (Faizi et al., 2017).

Corrosion Inhibition

Research on methoxy-substituted phenylthienyl benzamidine derivatives, including compounds with structural similarities to 5-chloro-N-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)-2-methoxybenzamide, has demonstrated their effectiveness as corrosion inhibitors for carbon steel in hydrochloric acid media. These findings suggest potential industrial applications of similar compounds in protecting metals from corrosion (Fouda et al., 2020).

Antimicrobial Activity

Compounds like 5-(alkylidene)thiophen-2(5H)-ones, derived from 2-acyl-5-methoxythiophenes, have been synthesized and tested for their capacity to reduce biofilm formation by marine bacteria. This research indicates the potential of structurally related compounds to serve as antimicrobial agents, offering insights into new therapeutic strategies against bacterial biofilms (Benneche et al., 2011).

Interaction with Biological Targets

Studies on benzimidazole derivatives bearing 1,2,4-triazole as epidermal growth factor receptor (EGFR) inhibitors provide a glimpse into how structurally related compounds might interact with biological targets. These compounds have shown potential anti-cancer activity through molecular docking studies, suggesting the compound could have similar applications in targeting specific receptors or enzymes involved in cancer progression (Karayel, 2021).